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Compound of Interest

Compound Name: Phenylmethan-d2-ol

Cat. No.: B1357021 Get Quote

An In-depth Technical Guide to the Safe Handling of Phenylmethan-d2-ol

This guide provides comprehensive safety and handling information for Phenylmethan-d2-ol
(also known as Benzyl-α,α-d2 alcohol), intended for researchers, scientists, and professionals

in drug development. The following sections detail the hazards, protective measures, and

emergency procedures associated with this compound.

Chemical Identification and Physical Properties
Phenylmethan-d2-ol is a deuterated form of benzyl alcohol. The substitution of hydrogen

atoms with deuterium at the α-position can be utilized in tracer studies or to investigate kinetic

isotope effects in metabolic pathways.

Table 1: Physical and Chemical Properties of Phenylmethan-d2-ol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1357021?utm_src=pdf-interest
https://www.benchchem.com/product/b1357021?utm_src=pdf-body
https://www.benchchem.com/product/b1357021?utm_src=pdf-body
https://www.benchchem.com/product/b1357021?utm_src=pdf-body
https://www.benchchem.com/product/b1357021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 21175-64-4 [1]

Molecular Formula C₆H₅CD₂OH [1]

Molecular Weight 110.15 g/mol [2]

Appearance Colorless, oily liquid [3]

Boiling Point 203-205 °C (lit.) [1]

Melting Point -16 to -13 °C (lit.) [1]

Density 1.065 g/mL at 25 °C [1]

Flash Point 101 °C (213.8 °F) - closed cup [1]

Refractive Index n20/D 1.5388 (lit.) [1]

Hazard Identification and Classification
Phenylmethan-d2-ol is classified as a hazardous substance. The following table summarizes

its GHS hazard classifications.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Serious Eye Irritation 2
H319: Causes serious eye

irritation

Source:[1]

Signal Word: Warning[1]
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Proper handling and storage are crucial to minimize risks associated with Phenylmethan-d2-
ol.

Precautions for Safe Handling
Avoid contact with skin and eyes.[4]

Do not breathe vapors or mist.

Ensure adequate ventilation in the handling area.[5]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Keep away from open flames, hot surfaces, and sources of ignition.

Conditions for Safe Storage
Store in a tightly closed container.[6]

Keep in a cool, dry, and well-ventilated place.[7]

Recommended long-term storage is at 4°C, sealed and protected from moisture and light.[2]

[8]

The substance is hygroscopic.[6]

It may form explosive peroxides and oxidizes slowly in the air to benzaldehyde and benzoic

acid.[3]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential to prevent

exposure.

Table 3: Recommended Personal Protective Equipment (PPE)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1357021?utm_src=pdf-body
https://www.benchchem.com/product/b1357021?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/19_1549941084_2-PhenylEthanol-CASNO-60-12-8-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC378490500&productDescription=2-PHENYLETHANETHIOL+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-0336-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDI3NjF8YXBwbGljYXRpb24vcGRmfGFHSm1MMmd5Wmk4NU1UZzBOalkwT1RFeE9UQXlMMU5FUWw4d016TTJYMEZWWDBWT0xuQmtaZ3xiZTIwYjQ0NjQ2ZjY4Njk2ZTRjMjA2NzUzOTY1MzdhMDAyMzBmNjk1YjdhNmMyY2I5OTMyY2QxMjNlMGI2ODg4
https://www.suzehg.com/what-methods-should-be-mastered-for-the-benzyl-alcohol-storage.html
https://www.chemscene.com/product/21175-64-4.html
https://www.medchemexpress.com/benzyl-alcohol-d1.html
https://www.carlroth.com/medias/SDB-0336-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDI3NjF8YXBwbGljYXRpb24vcGRmfGFHSm1MMmd5Wmk4NU1UZzBOalkwT1RFeE9UQXlMMU5FUWw4d016TTJYMEZWWDBWT0xuQmtaZ3xiZTIwYjQ0NjQ2ZjY4Njk2ZTRjMjA2NzUzOTY1MzdhMDAyMzBmNjk1YjdhNmMyY2I5OTMyY2QxMjNlMGI2ODg4
https://www.cphi-online.com/datasheet/benzyl-alcohol/Benzyl%20Alcohol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Reference

Eye/Face Protection
Use safety glasses with side-

shields or goggles.
[4][6]

Skin Protection

Handle with chemically

resistant gloves (e.g., nitrile

rubber). Inspect gloves before

use.

[3][4]

Body Protection

Wear appropriate protective

clothing to prevent skin

exposure.

[3][9]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced.

[9]

Hygiene Measures
Change contaminated clothing and wash hands after working with the substance. Preventive

skin protection is recommended.

First Aid Measures
In case of exposure, follow these first-aid procedures immediately.

Table 4: First Aid Procedures
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Exposure Route First Aid Measure Reference

If Swallowed

Call a POISON CENTER or

doctor if you feel unwell. Rinse

mouth. Caution: Risk of

aspiration if the victim vomits.

If Inhaled

Move person into fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

[4]

In Case of Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

In Case of Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water/shower.

Fire-Fighting and Accidental Release Measures
Fire-Fighting

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Specific Hazards: The substance is combustible. Vapors are heavier than air and may form

explosive mixtures with air on intense heating.[6] Hazardous combustion products include

carbon oxides.[6]

Firefighter Protection: Wear a self-contained breathing apparatus for firefighting if necessary.

[4]

Accidental Release
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Personal Precautions: Do not breathe vapors. Avoid substance contact. Ensure adequate

ventilation and evacuate the danger area.

Environmental Precautions: Do not let the product enter drains.[4]

Containment and Cleanup: Cover drains. Collect, bind, and pump off spills. Absorb with

liquid-absorbent material (e.g., Chemizorb®). Dispose of the collected material as hazardous

waste.[4]

Visualized Protocols and Workflows
The following diagrams illustrate standard procedures for handling Phenylmethan-d2-ol.
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Standard Handling Workflow for Phenylmethan-d2-ol

Preparation

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Chemical Handling

Weighing / Aliquoting

Use in Experiment

Cleanup & Disposal

Decontaminate Work Area

Dispose of Waste
(Follow Institutional Protocols)

Remove PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling Phenylmethan-d2-ol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1357021?utm_src=pdf-body-img
https://www.benchchem.com/product/b1357021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Flow for Accidental Spill Response

Spill Detected

Evacuate Immediate Area
Alert Colleagues

Assess Spill Size & Hazard

Small Spill?

Contain Spill with
Inert Absorbent Material

Yes

Large Spill or
Poor Ventilation

No

Collect Residue into
Waste Container

Decontaminate Spill Area

Dispose of Waste as Hazardous

Contact Emergency Services
& EHS

Click to download full resolution via product page

Caption: Decision-making workflow for responding to a Phenylmethan-d2-ol spill.
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Disclaimer: This document is intended as a guide and is based on publicly available safety

data. It is not a substitute for a thorough review of the manufacturer's Safety Data Sheet (SDS)

and adherence to all institutional and regulatory safety protocols. Users are responsible for

conducting their own risk assessments before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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